Levomefolic Acid-13C,d3
Levomefolic Acid-13C,d3
Brand Name:
Vulcanchem
CAS No.:
1356019-94-7
VCID:
VC0121902
InChI:
InChI=1S/C20H25N7O6/c1-27-12(9-23-16-15(27)18(31)26-20(21)25-16)8-22-11-4-2-10(3-5-11)17(30)24-13(19(32)33)6-7-14(28)29/h2-5,12-13,22H,6-9H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H4,21,23,25,26,31)/t12-,13-/m0/s1/i1+1D3
SMILES:
CN1C(CNC2=C1C(=O)N=C(N2)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C20H25N7O6
Molecular Weight:
463.474
Levomefolic Acid-13C,d3
CAS No.: 1356019-94-7
Reference Standards
VCID: VC0121902
Molecular Formula: C20H25N7O6
Molecular Weight: 463.474
| CAS No. | 1356019-94-7 |
|---|---|
| Product Name | Levomefolic Acid-13C,d3 |
| Molecular Formula | C20H25N7O6 |
| Molecular Weight | 463.474 |
| IUPAC Name | (2S)-2-[[4-[[(6S)-2-amino-4-oxo-5-(trideuteriomethyl)-1,6,7,8-tetrahydropteridin-6-yl]methylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C20H25N7O6/c1-27-12(9-23-16-15(27)18(31)26-20(21)25-16)8-22-11-4-2-10(3-5-11)17(30)24-13(19(32)33)6-7-14(28)29/h2-5,12-13,22H,6-9H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H4,21,23,25,26,31)/t12-,13-/m0/s1/i1+1D3 |
| Standard InChIKey | ZNOVTXRBGFNYRX-OWXPWHJLSA-N |
| SMILES | CN1C(CNC2=C1C(=O)N=C(N2)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | N-[4-[[[(6S)-2-Amino-3,4,5,6,7,8-hexahydro-5-(methyl-13C,d3)-4-oxo-6-pteridinyl]methyl]amino]benzoyl]-L-glutamic Acid; (6S)-5-(Methyl-13C,d3)tetrahydrofolic Acid; 5-Methyl-(6S)-tetrahydrofolic Acid-13C,d3; LMSR; l-N5-13C,d3; Methyl-L-tetrahydrofolic |
| Last Modified | Aug 20 2021 |
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